N-(3-fluoro-4-methylphenyl)-2-(4-oxo-7-(pyridin-3-yl)pyrimido[4,5-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-(5-oxo-2-pyridin-3-ylpyrimido[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C20H15FN6O2/c1-12-4-5-14(7-16(12)21)25-17(28)10-27-11-24-19-15(20(27)29)9-23-18(26-19)13-3-2-6-22-8-13/h2-9,11H,10H2,1H3,(H,25,28)
• InChI Key: XEKDDMLMRNSRBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=NC3=NC(=NC=C3C2=O)C4=CN=CC=C4)F
• Molecular Formula: C20H15FN6O2
• Molecular Weight: 390.4 g/mol
• CAS No.: 1286718-89-5

Description

N-(3-fluoro-4-methylphenyl)-2-(4-oxo-7-(pyridin-3-yl)pyrimido[4,5-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H15FN6O2 and its molecular weight is 390.378. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Radioligand Development for Imaging

A series of compounds, including closely related structures to the compound of interest, have been synthesized for potential use as selective ligands of various proteins, such as the translocator protein (18 kDa). These compounds are explored for in vivo imaging using techniques like positron emission tomography (PET), highlighting their applications in diagnosing and monitoring neuroinflammatory processes and neurodegenerative disorders (Dollé et al., 2008), (Damont et al., 2015).

Antibacterial and Antitumor Activities

Investigations into compounds with similar frameworks have demonstrated significant antitumor activity and potential as antibacterial agents. These studies provide a basis for further exploration of the compound for similar applications, potentially offering new avenues for the treatment of cancer and infectious diseases (Zhou et al., 2008), (Schroeder et al., 2009).

Novel Ligands for Cancer Imaging

Focused library synthesis and structure-activity relationship development of related pyrazolopyrimidines have led to the discovery of novel ligands for the translocator protein (TSPO), which are used in PET imaging for cancer. This suggests the potential application of the compound for similar imaging purposes, aiding in the detection and monitoring of cancer (Tang et al., 2013).

Enzyme Inhibition for Therapeutic Applications

The compound's structural analogs have shown to be potent inhibitors of enzymes like thymidylate synthase and dihydrofolate reductase, indicating its potential utility in the development of antitumor agents. This dual inhibitory activity suggests a promising approach to cancer therapy, where the compound could be explored for its efficacy in inhibiting key enzymes involved in tumor growth and survival (Gangjee et al., 2000).